Cas no 112381-21-2 (Ethyl 2-(Dimethylamino)methylidene-3-oxohexanoate)

• Product Name: Ethyl 2-(Dimethylamino)methylidene-3-oxohexanoate
• CAS No: 112381-21-2
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• CID: 2119678
• PubChem ID: 10353163
• Update Time: 2024-11-06

Ethyl 2-(Dimethylamino)methylidene-3-oxohexanoate Chemical and Physical Properties

Names and Identifiers

• (E)-ethyl 2-((dimethylamino)methylene)-3-oxohexanoate
• 2-butyryl-3-dimethylamino-acrylic acid ethyl ester
• ethyl 2-[(dimethylamino)methylidene]-3-oxohexanoate
• NE52353
• 2-[(Dimethylamino)methylene]-3-oxohexanoic acid ethyl ester
• 112381-21-2
• EN300-179679
• DB-327904
• ethyl (2E)-2-(dimethylaminomethylidene)-3-oxohexanoate
• Ethyl 2-(Dimethylamino)methylidene-3-oxohexanoate

• Inchi： 1S/C11H19NO3/c1-5-7-10(13)9(8-12(3)4)11(14)15-6-2/h8H,5-7H2,1-4H3/b9-8+
• InChI Key： SJQPDMAJOTXKPI-CMDGGOBGSA-N
• SMILES： O(CC)C(/C(=C/N(C)C)/C(CCC)=O)=O

Computed Properties

• Exact Mass: 213.13649347g/mol
• Monoisotopic Mass: 213.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.6
• XLogP3: 1.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Beta-keto acids and derivatives